Cas no 1199556-69-8 (tert-butyl N-1-(4-bromophenyl)-3,3-difluorocyclobutylcarbamate)

• Product Name: tert-butyl N-1-(4-bromophenyl)-3,3-difluorocyclobutylcarbamate
• CAS No: 1199556-69-8
• MF: C₁₅H₁₈BrF₂NO₂
• MW: 362.209730625153
• CID: 5619859
• PubChem ID: 58216614
• Update Time: 2025-05-24

tert-butyl N-1-(4-bromophenyl)-3,3-difluorocyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299970
• tert-butyl N-[1-(4-bromophenyl)-3,3-difluorocyclobutyl]carbamate
• PCYYRTYGXFUOLJ-UHFFFAOYSA-N
• 1199556-69-8
• SCHEMBL10226676
• Carbamic acid, N-[1-(4-bromophenyl)-3,3-difluorocyclobutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-1-(4-bromophenyl)-3,3-difluorocyclobutylcarbamate

• Inchi： 1S/C15H18BrF2NO2/c1-13(2,3)21-12(20)19-14(8-15(17,18)9-14)10-4-6-11(16)7-5-10/h4-7H,8-9H2,1-3H3,(H,19,20)
• InChI Key： PCYYRTYGXFUOLJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC(C1)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 361.04890g/mol
• Monoisotopic Mass: 361.04890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 403.6±45.0 °C(Predicted)
• pka: 9.88±0.40(Predicted)

Additional information on tert-butyl N-1-(4-bromophenyl)-3,3-difluorocyclobutylcarbamate

Professional Introduction to Compound with CAS No. 1199556-69-8 and Product Name: Tert-butyl N-1-(4-bromophenyl)-3,3-difluorocyclobutylcarbamate

The compound with CAS No. 1199556-69-8 and the product name Tert-butyl N-1-(4-bromophenyl)-3,3-difluorocyclobutylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a tert-butyl group, a 4-bromophenyl moiety, and a 3,3-difluorocyclobutyl core makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

Recent studies have highlighted the importance of fluorinated heterocycles in the development of novel therapeutic agents. The 3,3-difluorocyclobutyl scaffold, in particular, has been shown to enhance metabolic stability and binding affinity in various drug candidates. This structural feature, combined with the electron-withdrawing effect of the fluorine atoms, contributes to the overall reactivity and selectivity of the compound. The 4-bromophenyl group introduces a hydrophobic pocket that can interact with specific biological targets, making it an attractive moiety for designing small-molecule inhibitors.

In the context of contemporary pharmaceutical research, the synthesis and characterization of Tert-butyl N-1-(4-bromophenyl)-3,3-difluorocyclobutylcarbamate have opened new avenues for exploring its potential applications. The carbamate functional group at the nitrogen position provides a versatile handle for further derivatization, allowing chemists to modify the molecule's properties while retaining its core structural integrity. This flexibility is crucial for optimizing pharmacokinetic profiles and minimizing off-target effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of a rigid cyclobutane ring with fluorine substituents offers unique electronic and steric properties that can be exploited to enhance drug-like characteristics. For instance, computational studies have suggested that the fluorinated cyclobutyl moiety can improve binding interactions with biological targets by increasing hydrophobicity and reducing conformational flexibility. These insights are particularly valuable in the design of protease inhibitors and kinase inhibitors, which are critical targets in modern medicine.

The tert-butyl group at the carbamate position not only provides stability but also serves as a site for selective functionalization. This allows for the introduction of additional pharmacophores or tags that can enhance solubility, bioavailability, or tissue distribution. Such modifications are essential for translating laboratory findings into clinical applications. Recent advances in solid-state NMR spectroscopy have enabled researchers to gain deeper insights into the molecular structure and dynamics of this compound, providing valuable data for structure-activity relationship (SAR) studies.

Another area of interest is the potential use of Tert-butyl N-1-(4-bromophenyl)-3,3-difluorocyclobutylcarbamate in combination therapies. The ability to design molecules with multiple interacting sites has become increasingly important in addressing complex diseases such as cancer and neurodegenerative disorders. By leveraging the structural features of this compound, researchers can develop multi-target directed ligands (MTDLs) that simultaneously modulate several pathways involved in disease progression. Preliminary experiments suggest that derivatives of this compound exhibit promising activity against multiple targets, including enzymes implicated in cancer cell proliferation and inflammation.

The synthesis of this compound also highlights advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex molecular frameworks efficiently. The use of palladium or copper catalysts has enabled the introduction of fluorinated groups into organic molecules with high precision, which is crucial for achieving desired pharmacological properties. These synthetic strategies not only streamline the production process but also allow for greater control over molecular architecture, leading to improved drug candidates.

In conclusion, Tert-butyl N-1-(4-bromophenyl)-3,3-difluorocyclobutylcarbamate represents a significant contribution to the field of medicinal chemistry. Its unique structural features make it a versatile tool for drug discovery and development. By combining computational modeling with experimental validation, researchers can continue to explore its potential applications in treating various diseases. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in developing next-generation therapeutics.